Cas no 70951-85-8 (4-Bromo-1-tert-butyl-1H-pyrazole)

4-Bromo-1-tert-butyl-1H-pyrazole structure
70951-85-8 structure
Product Name:4-Bromo-1-tert-butyl-1H-pyrazole
CAS No:70951-85-8
MF:C7H11BrN2
MW:203.079640626907
MDL:MFCD13195703
CID:822750
PubChem ID:53216898
Update Time:2025-04-19

4-Bromo-1-tert-butyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-(tert-butyl)-1H-pyrazole
    • 4-Bromo-1-t-butylpyrazole
    • 4-bromo-1-tert-butyl-1H-pyrazole
    • 4-bromo-1-tert-butylpyrazole
    • 4-bromo-1-t-butyl-1H-pyrazole
    • 1-tert-Butyl-4-Bromopyrazole
    • 4-bromo-1-tert-butyl-pyrazole
    • KLLXOOSSATXFFY-UHFFFAOYSA-N
    • AB70462
    • SY104667
    • AB0078793
    • V7420
    • AM20100670
    • 4-bromo-1-(1,1-dimethylethyl)-1H-pyrazole
    • AC-33914
    • 70951-85-8
    • AS-18042
    • VCA95185
    • A848279
    • MFCD13195703
    • AKOS015835001
    • FT-0767144
    • CS-0042929
    • EN300-136542
    • SCHEMBL673370
    • DTXSID00682027
    • DA-16822
    • STL588891
    • 4-Bromo-1-tert-butyl-1H-pyrazole
    • MDL： MFCD13195703
    • Inchi： 1S/C7H11BrN2/c1-7(2,3)10-5-6(8)4-9-10/h4-5H,1-3H3
    • InChI Key： KLLXOOSSATXFFY-UHFFFAOYSA-N
    • SMILES： BrC1C=NN(C=1)C(C)(C)C

Computed Properties

  • Exact Mass: 202.01100
  • Monoisotopic Mass: 202.01056g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 229.8±13.0 ºC (760 Torr),
  • Flash Point: 92.8±19.8 ºC,
  • Solubility: Slightly soluble (1.1 g/l) (25 º C),
  • PSA: 17.82000
  • LogP: 2.40060

4-Bromo-1-tert-butyl-1H-pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-1-tert-butyl-1H-pyrazole Pricemore >>

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4-Bromo-1-tert-butyl-1H-pyrazole Production Method

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